molecular formula C23H32N6O2 B2500422 8-(4-butylpiperazin-1-yl)-7-(2,5-dimethylbenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 898408-95-2

8-(4-butylpiperazin-1-yl)-7-(2,5-dimethylbenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

Cat. No.: B2500422
CAS No.: 898408-95-2
M. Wt: 424.549
InChI Key: WNDARINICDEGFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(4-butylpiperazin-1-yl)-7-(2,5-dimethylbenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H32N6O2 and its molecular weight is 424.549. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuroprotective Properties

Neuroprotection by Caffeine and A2A Adenosine Receptor Inactivation in a Model of Parkinson's Disease : Caffeine and several A2A antagonists, including compounds with purine structures, have demonstrated neuroprotective effects in a model of Parkinson's disease. These findings suggest that purine derivatives targeting the A2A adenosine receptor could offer therapeutic benefits for neurodegenerative diseases, emphasizing the critical role of purinergic signaling in brain health (Chen et al., 2001).

Diagnostic and Therapeutic Applications

Methylated Purines in Urinary Stones : The presence of methylated purines, closely related to the queried compound, has been analyzed in urinary calculi, offering insights into the pathogenesis of urolithiasis. This research suggests that understanding the role of purine derivatives in kidney stone formation could lead to better diagnostic markers and therapeutic strategies for managing this condition (Safranow & Machoy, 2005).

Pharmacological Effects and Toxicity Studies

Drug Interaction of Aminophylline and Salbutamol Induced Extreme Tachycardia : A study highlighted the potential pharmacological interactions and adverse effects associated with purine derivatives, including aminophylline, a compound structurally related to caffeine and theophylline. Understanding these interactions is crucial for safe medication use, especially in treating respiratory conditions (Meena, 2019).

Environmental and Occupational Health

Study of Morbidity of Personnel with Potential Exposure to Vinclozolin : This study provides an example of how exposure to specific chemicals, including those structurally related to purines, is monitored in occupational settings to assess health outcomes. Although vinclozolin is not a purine derivative, the methodology and approach to assessing chemical exposure and health outcomes can be relevant for studying the effects of various chemical compounds (Zober et al., 1995).

Properties

IUPAC Name

8-(4-butylpiperazin-1-yl)-7-[(2,5-dimethylphenyl)methyl]-3-methylpurine-2,6-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H32N6O2/c1-5-6-9-27-10-12-28(13-11-27)22-24-20-19(21(30)25-23(31)26(20)4)29(22)15-18-14-16(2)7-8-17(18)3/h7-8,14H,5-6,9-13,15H2,1-4H3,(H,25,30,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WNDARINICDEGFF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN1CCN(CC1)C2=NC3=C(N2CC4=C(C=CC(=C4)C)C)C(=O)NC(=O)N3C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H32N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.